Cas no 59180-89-1 (Pyridine, 3,5-dichloro-2-isothiocyanato-)

• Product Name: Pyridine, 3,5-dichloro-2-isothiocyanato-
• CAS No: 59180-89-1
• MF: C₆H₂Cl₂N₂S
• MW: 205.064477443695
• CID: 339580
• PubChem ID: 23340445
• Update Time: 2025-04-24

Pyridine, 3,5-dichloro-2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,5-dichloro-2-isothiocyanato-
• 3,5-dichloro-2-isothiocyanatopyridine
• DTXSID00633115
• DKHLVVSSFRDDKS-UHFFFAOYSA-N
• 3,5-Dichloro-2-pyridylisothiocyanate
• 59180-89-1
• 3,5 dichloro-2-pyridylisothiocyanate
• SY328507
• SCHEMBL557845
• A1-20409
• MFCD22557503

• Inchi： 1S/C6H2Cl2N2S/c7-4-1-5(8)6(9-2-4)10-3-11/h1-2H
• InChI Key： DKHLVVSSFRDDKS-UHFFFAOYSA-N
• SMILES： ClC1C(N=C=S)=NC=C(C=1)Cl

Computed Properties

• Exact Mass: 203.93176
• Monoisotopic Mass: 203.9315746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 25.25

Additional information on Pyridine, 3,5-dichloro-2-isothiocyanato-

Pyridine, 3,5-Dichloro-2-Isothiocyanato: A Comprehensive Overview

The compound Pyridine, 3,5-dichloro-2-isothiocyanato (CAS No. 59180-89-1) is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and an isothiocyanato group at the 2 position. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of Pyridine, 3,5-dichloro-2-isothiocyanato in the field of agrochemicals. Researchers have explored its role as a precursor in the synthesis of novel pesticides and herbicides. The isothiocyanato group is known to exhibit bioactivity against various pests and pathogens, making this compound a promising candidate for agricultural applications. Furthermore, its stability under varying environmental conditions ensures its effectiveness in field settings.

In the pharmaceutical industry, Pyridine, 3,5-dichloro-2-isothiocyanato has been investigated for its potential as an intermediate in drug synthesis. The substitution pattern on the pyridine ring allows for selective reactivity, enabling the formation of complex molecular architectures. Recent advancements in medicinal chemistry have demonstrated its utility in designing drugs targeting specific biological pathways, such as kinase inhibitors and anti-inflammatory agents.

The synthesis of Pyridine, 3,5-dichloro-2-isothiocyanato involves a multi-step process that typically begins with chlorination of pyridine derivatives followed by substitution reactions to introduce the isothiocyanato group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these synthesis routes to enhance efficiency and reduce environmental impact.

From a structural perspective, the compound's molecular formula is C6H3Cl2NCS. Its molecular weight is approximately 197.06 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits a melting point of around 140°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile.

One of the most intriguing aspects of Pyridine, 3,5-dichloro-2-isothiocyanato is its reactivity towards nucleophiles. The isothiocyanato group acts as an electrophilic site, facilitating nucleophilic substitutions that can lead to a wide range of derivatives. This property has been exploited in the development of new materials for electronic applications, such as conductive polymers and advanced coatings.

In terms of environmental impact, studies have shown that Pyridine, 3,5-dichloro-2-isothiocyanato degrades relatively quickly under aerobic conditions when exposed to sunlight or microbial action. This biodegradability makes it less persistent in the environment compared to other similar compounds. However, further research is needed to fully understand its long-term ecological effects.

The application of Pyridine, 3,5-dichloro-2-isothiocyanato extends beyond traditional chemical industries into emerging fields such as nanotechnology and green chemistry. Its ability to form stable complexes with metal ions has led to its use in catalytic processes and the synthesis of nanoparticles with tailored properties.

In conclusion, Pyridine, 3,5-dichloro-2-isothiocyanato (CAS No. 59180-89-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it remains at the forefront of innovation in modern chemistry.